Cas no 1504-63-8 (4-Nitrocinnamyl Alcohol)

• Product Name: 4-Nitrocinnamyl Alcohol
• CAS No: 1504-63-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00017045
• CID: 83731
• PubChem ID: 87573999
• Update Time: 2025-04-18

4-Nitrocinnamyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Nitrocinnamyl alcohol
• 4-Nitrocinnamyl Alco
• 4-Nitrociamyl alcohol
• 4-Nitrozimtalkohol
• P-NITROCINNAMYL ALCOHOL
• 3-(4-Nitrophenyl)-2-propenol
• 3-(4-nitrophenyl)-2-propen-1-o
• 3-(P-NITROPHENYL)-2-PROPEN-1-OL
• 3-(4-NITROPHENYL)-2-PROPEN-1-OL
• 3-(4-Nitrophenyl)prop-2-en-1-ol
• 2-Propen-1-ol, 3-(4-nitrophenyl)-
• 2-Propen-1-ol, 3-(p-nitrophenyl)-
• (E)-3-(4-nitrophenyl)prop-2-en-1-ol
• 4-NitrocinnamylAlcohol
• LGXXEDSIJZHDBN-UHFFFAOYSA-N
• 3-(4-nitrophenyl)-prop-2-en-1-ol
• 2-Propen-1-ol,3-(4-nitrophenyl)-
• 4-Nitrocinnamyl alcohol, 98%
• AKOS015833453
• A884157
• RS-1031
• MFCD00017045
• 1504-63-8
• (E)-3-(4-Nitrophenyl)-2-propenol
• CS-0202290
• LGXXEDSIJZHDBN-OWOJBTEDSA-N
• AKOS015916548
• ?4-NITROCINNAMYL ALCOHOL
• (2E)-3-(4-nitrophenyl)prop-2-en-1-ol
• T71811
• 2-Propen-1-ol, 3-(4-nitrophenyl)-, (2E)-
• ALBB-023608
• 4-Nitrocinnamyl Alcohol

• MDL： MFCD00017045
• Inchi： 1S/C9H9NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h1-6,11H,7H2/b2-1+
• InChI Key： LGXXEDSIJZHDBN-OWOJBTEDSA-N
• SMILES： OC/C=C/C1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 1948238

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Powder.
• Density: 1.2822 (rough estimate)
• Melting Point: 126.0 to 130.0 deg-C
• Boiling Point: 311.69°C (rough estimate)
• Flash Point: 144.1°C
• Refractive Index: 1.5600 (estimate)
• Solubility: Soluble in chloroform, dichloromethane and ethyl Acetate.
• PSA: 66.05000
• LogP: 2.12350
• Solubility: Not determined

4-Nitrocinnamyl Alcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons